Cas no 1225218-66-5 (5-(Pyrrolidin-3-yl)-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 5-(Pyrrolidin-3-yl)-1,3,4-oxadiazol-2(3H)-one
• CAS No: 1225218-66-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 2107473
• PubChem ID: 67346000
• Update Time: 2024-03-01

5-(Pyrrolidin-3-yl)-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-3-yl)-1,3,4-oxadiazol-2(3H)-one
• 5-(Pyrrolidin-3-yl)-1,3,4-oxadiazol-2(3H)-one

• Inchi： 1S/C6H9N3O2/c10-6-9-8-5(11-6)4-1-2-7-3-4/h4,7H,1-3H2,(H,9,10)
• InChI Key： FMHKVCMNFSPRGK-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1CNCC1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: -0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines